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Compound of Interest

Compound Name: VU0364770 hydrochloride

Cat. No.: B10768700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of the novel neuroprotective

agent VU0364770 HCl against a range of other neuroprotective compounds. The information is

curated from preclinical studies to assist researchers in evaluating its potential and formulating

new research directions.

Introduction to VU0364770 HCl
VU0364770 hydrochloride is a potent and selective positive allosteric modulator (PAM) of the

metabotropic glutamate receptor 4 (mGluR4).[1] As a PAM, it does not activate the receptor

directly but enhances its sensitivity to the endogenous ligand, glutamate. This modulatory

action is a promising therapeutic strategy for neurological disorders characterized by

excitotoxicity and neuronal damage, such as Parkinson's disease. Preclinical studies have

demonstrated its efficacy in rodent models of Parkinson's disease, both as a standalone

treatment and in combination with existing therapies like L-DOPA.[2]

Mechanism of Action: A Signalling Pathway
Overview
VU0364770 HCl enhances the neuroprotective effects of mGluR4 by potentiating its inhibitory

action on presynaptic glutamate release. This is particularly relevant in the basal ganglia
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circuitry implicated in Parkinson's disease, where excessive glutamatergic transmission

contributes to neuronal dysfunction.
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Experimental Workflow for Neuroprotective Agent Evaluation

Compound Synthesis
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Logical Relationship of Preclinical Models to Therapeutic Rationale
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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